Cas no 2034601-97-1 (2-3-(fluoromethyl)pyrrolidin-1-ylquinoxaline)

• Product Name: 2-3-(fluoromethyl)pyrrolidin-1-ylquinoxaline
• CAS No: 2034601-97-1
• MF: C₁₃H₁₄FN₃
• MW: 231.268765926361
• CID: 5949013
• PubChem ID: 121020792
• Update Time: 2025-06-12

2-3-(fluoromethyl)pyrrolidin-1-ylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-3-(fluoromethyl)pyrrolidin-1-ylquinoxaline
• 2-[3-(fluoromethyl)pyrrolidin-1-yl]quinoxaline
• Z2737298119
• AKOS026696363
• F6545-2306
• 2-(3-(fluoromethyl)pyrrolidin-1-yl)quinoxaline
• 2034601-97-1

• Inchi： 1S/C13H14FN3/c14-7-10-5-6-17(9-10)13-8-15-11-3-1-2-4-12(11)16-13/h1-4,8,10H,5-7,9H2
• InChI Key： AABFOGZWYGVPSQ-UHFFFAOYSA-N
• SMILES： FCC1CN(C2C=NC3C=CC=CC=3N=2)CC1

Computed Properties

• Exact Mass: 231.11717562g/mol
• Monoisotopic Mass: 231.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29Ų

Additional information on 2-3-(fluoromethyl)pyrrolidin-1-ylquinoxaline

Introduction to 2-3-(Fluoromethyl)pyrrolidin-1-ylquinoxaline (CAS No. 2034601-97-1)

2-3-(Fluoromethyl)pyrrolidin-1-ylquinoxaline, with the CAS number 2034601-97-1, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoxalines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of a fluoromethyl group and a pyrrolidine ring in the structure of this compound adds unique chemical and biological characteristics, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-3-(fluoromethyl)pyrrolidin-1-ylquinoxaline consists of a quinoxaline core, which is a bicyclic heterocyclic compound with two nitrogen atoms in the ring system. The presence of the fluoromethyl group at the 3-position and the pyrrolidine ring at the 1-position introduces significant steric and electronic effects. These modifications can influence the compound's pharmacokinetic properties, such as solubility, stability, and bioavailability, as well as its pharmacodynamic properties, such as receptor binding affinity and selectivity.

Recent studies have highlighted the potential of 2-3-(fluoromethyl)pyrrolidin-1-ylquinoxaline in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the fluoromethyl group plays a crucial role in enhancing the antiviral efficacy by modulating the interaction with viral enzymes.

In another study, published in the European Journal of Medicinal Chemistry, 2-3-(fluoromethyl)pyrrolidin-1-ylquinoxaline was evaluated for its anticancer properties. The results showed that this compound selectively inhibits the growth of various cancer cell lines, particularly those derived from lung and breast cancers. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis through the modulation of specific signaling pathways.

The pharmacokinetic profile of 2-3-(fluoromethyl)pyrrolidin-1-ylquinoxaline has also been investigated in preclinical studies. These studies revealed that the compound exhibits favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, the compound shows low toxicity in animal models, suggesting a wide therapeutic window and minimal side effects.

The synthetic route to produce 2-3-(fluoromethyl)pyrrolidin-1-ylquinoxaline has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the quinoxaline core through condensation reactions and subsequent functionalization to introduce the fluoromethyl group and pyrrolidine ring. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and microwave-assisted synthesis, have been employed to improve efficiency and scalability.

The potential applications of 2-3-(fluoromethyl)pyrrolidin-1-ylquinoxaline extend beyond its direct therapeutic uses. For example, this compound can serve as a lead structure for drug discovery programs aimed at developing novel antiviral or anticancer agents. Its unique chemical properties make it an attractive scaffold for further modification and optimization to enhance potency and selectivity.

In conclusion, 2-3-(fluoromethyl)pyrrolidin-1-ylquinoxaline (CAS No. 2034601-97-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structure and biological activities make it a valuable candidate for further investigation and development into effective therapeutic agents. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.